Cas no 80015-57-2 (Uridine, 2'-O-[(4-methoxyphenyl)methyl]-)

• Product name: Uridine, 2'-O-[(4-methoxyphenyl)methyl]-
• CAS No: 80015-57-2
• MF: C₁₇H₂₀N₂O₇
• MW: 364.3499
• CID: 706479
• PubChem ID: 14353487

Uridine, 2'-O-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Uridine, 2'-O-[(4-methoxyphenyl)methyl]-
• 1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-[(4-methoxyphenyl)methoxy]oxolan-2-yl]pyrimidine-2,4-dione
• DTXSID00559280
• 2'-O-[(4-Methoxyphenyl)methyl]uridine
• 80015-57-2

• Inchi： InChI=1S/C17H20N2O7/c1-24-11-4-2-10(3-5-11)9-25-15-14(22)12(8-20)26-16(15)19-7-6-13(21)18-17(19)23/h2-7,12,14-16,20,22H,8-9H2,1H3,(H,18,21,23)/t12-,14-,15-,16-/m1/s1
• InChI Key： BJWKUPHKXIKWBA-DTZQCDIJSA-N
• SMILES： COC1=CC=C(C=C1)COC2C(C(OC2N3C=CC(=O)NC3=O)CO)O

Computed Properties

• Exact Mass: 364.12705098g/mol
• Monoisotopic Mass: 364.12705098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 118Ų